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Compound of Interest

Compound Name: 1-(Methylthio)-3-nitrobenzene

cat. No.: B1295076

An In-depth Technical Guide on the Safety and Handling of 1-(Methylthio)-3-nitrobenzene

Introduction

1-(Methylthio)-3-nitrobenzene, also known as 3-nitrothioanisole, is an aromatic nitro-
compound with the molecular formula C7TH7NO2S.[1] It is utilized in laboratory settings for the
synthesis of various chemical compounds.[2] Due to the presence of the nitrobenzene moiety,
this compound is presumed to share toxicological characteristics with nitrobenzene, a well-
documented hazardous substance. This guide provides a comprehensive overview of the
safety protocols, handling procedures, and toxicological information pertinent to 1-
(Methylthio)-3-nitrobenzene, primarily leveraging data from its structural analog,
nitrobenzene, to ensure a high degree of safety for researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

While specific hazard classification for 1-(Methylthio)-3-nitrobenzene is not readily available,
the data for nitrobenzene serves as a critical reference. Nitrobenzene is classified as a highly
toxic substance.[2][3][4]

» Signal Word: Danger[4][5]

e Pictograms: GHSO06 (Toxic), GHS08 (Health Hazard)[5]
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e Hazard Statements:

o

Toxic if swallowed, in contact with skin, or if inhaled.[2][3][4]

[¢]

Suspected of causing cancer.[2][3][4]

[e]

May damage fertility or the unborn child.[2][4]

o

Causes damage to organs (specifically blood) through prolonged or repeated exposure.[2]

[4]

o

Harmful to aquatic life with long-lasting effects.[2][4]

o

Combustible liquid.[2]

Data Presentation: Physicochemical and
Toxicological Properties

Quantitative data is summarized in the tables below for ease of reference.

Table 1: Physicochemical Properties of 1-(Methylthio)-3-nitrobenzene and Related

Compounds

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.sigmaaldrich.com/KR/ko/sds/sigald/252379?userType=undefined
https://www.rxmarine.com/msdsa/download.php?id=4457&&uid=ca539109-dd3e-464f-92c9-6e636a3c21ac
https://www.fishersci.fr/store/msds?partNumber=10061440&countryCode=FR&language=en
https://www.sigmaaldrich.com/KR/ko/sds/sigald/252379?userType=undefined
https://www.rxmarine.com/msdsa/download.php?id=4457&&uid=ca539109-dd3e-464f-92c9-6e636a3c21ac
https://www.fishersci.fr/store/msds?partNumber=10061440&countryCode=FR&language=en
https://www.sigmaaldrich.com/KR/ko/sds/sigald/252379?userType=undefined
https://www.fishersci.fr/store/msds?partNumber=10061440&countryCode=FR&language=en
https://www.sigmaaldrich.com/KR/ko/sds/sigald/252379?userType=undefined
https://www.fishersci.fr/store/msds?partNumber=10061440&countryCode=FR&language=en
https://www.sigmaaldrich.com/KR/ko/sds/sigald/252379?userType=undefined
https://www.fishersci.fr/store/msds?partNumber=10061440&countryCode=FR&language=en
https://www.sigmaaldrich.com/KR/ko/sds/sigald/252379?userType=undefined
https://www.benchchem.com/product/b1295076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

1-(Methylthio)-3-nitrobenzene

Molecular Formula C7H7NO2S [1]
Molecular Weight 169.2 g/mol [1]
Melting Point 14°C [1]
Boiling Point 92°C at 1 mmHg [1]
Density 1.27 g/cm3 [1]

Nitrobenzene (Reference)

Molecular Weight 123.11 g/mol [6]
Melting Point 5.7°C [6]
Boiling Point 210.8°C [6]
Flash Point 88°C (Closed Cup) [6]
Auto-ignition Temperature 482°C

Vapor Density 4.25 (Air=1)

Water Solubility 2.1 g/L at 25°C [6]

Table 2: Toxicological Profile of Nitrobenzene (as a surrogate for 1-(Methylthio)-3-
nitrobenzene)
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Parameter Value Species Route Source
Acute Oral LD50 590 mg/kg Mouse Oral
Acute Oral LD50 600 mg/kg Rat Oral [7]

Methemoglobine

mia, cyanosis,

headache,
weakness,
Primary Health dizziness,
Human All [819]
Effects nausea,
vomiting,

respiratory
depression,

coma.

Blood, liver,
kidneys, lungs, )

Target Organs Human/Animal All 9]
central nervous

system.

Group 2B:
) o Possibly
Carcinogenicity ) ) N/A N/A [9]
carcinogenic to

humans.

Reproductive May damage )
L . Animal All [2][4]
Toxicity fertility.

Experimental Protocols: Safe Handling in a
Laboratory Setting

The following protocol is a general guideline for handling 1-(Methylthio)-3-nitrobenzene in a
research environment.

Objective: To provide a standardized procedure for the safe handling, use, and disposal of 1-
(Methylthio)-3-nitrobenzene to minimize exposure risk.
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Materials:

¢ 1-(Methylthio)-3-nitrobenzene

o Appropriate solvents

o Chemical-resistant gloves (e.g., Viton, butyl rubber)

e Splash goggles and face shield

e Lab coat

» Vapor respirator (approved/certified)

e Chemical fume hood

 Spill kit for toxic liquids

o Labeled, sealed waste containers

Procedure:

e Preparation and Precaution:

[e]

Before handling, review the Safety Data Sheet (SDS) for nitrobenzene as a reference.[2]
[41[5][10]

o Ensure a chemical fume hood is operational and certified. All handling of the compound
must occur within the fume hood.[2]

o Verify that an eyewash station and safety shower are directly accessible and
unobstructed.[11]

o Don all required Personal Protective Equipment (PPE) before entering the handling area.
[11]

» Handling the Compound:
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[e]

Ground all equipment containing the material to prevent static discharge, as itis a
combustible liquid.[12]

[e]

Avoid all contact with skin, eyes, and clothing.[5] Do not inhale vapors or mists.[2][3]

o

Use only non-sparking tools when opening or handling containers.[13]

[¢]

Dispense the liquid carefully to avoid splashing and aerosol generation.[2]

Storage:

o Store the compound in a tightly closed, properly labeled container.[2][3]

o Keep in a cool, dry, and well-ventilated area away from heat, open flames, and sources of
ignition.[2][12]

o Store locked up or in an area accessible only to qualified and authorized personnel.[2][3]

o Store away from strong oxidizing agents, strong acids, and strong bases.[3][13]

Waste Disposal:

o Dispose of waste material and containers in a designated hazardous waste collection
point, in accordance with local, regional, and national regulations.[3]

o Do not allow the product to enter drains or surface water.[2][5]

Emergency Response (Spill):

[e]

Evacuate non-essential personnel from the area.[4]

o

Remove all sources of ignition.[4][14]

Ventilate the area.

[¢]

[¢]

Wearing full PPE, contain the spill using an inert absorbent material (e.g., sand,
diatomaceous earth).[5]

o

Collect the absorbed material into a suitable, closed container for disposal.[5][15]
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Mandatory Visualization
Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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